Cas no 1516805-15-4 (4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole)

• Product Name: 4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole
• CAS No: 1516805-15-4
• MF: C₅H₈BrN₃
• MW: 190.0411195755
• MDL: MFCD30500268
• CID: 5219596
• PubChem ID: 83679667
• Update Time: 2024-11-05

4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole, 4-bromo-2-(1-methylethyl)-
• 4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole
• 4-Bromo-2-isopropyl-2H-1,2,3-triazole
• SCHEMBL23154015
• 4-bromo-2-propan-2-yltriazole
• EN300-339363
• DB-426159
• 1516805-15-4
• G46686

• MDL： MFCD30500268
• Inchi： 1S/C5H8BrN3/c1-4(2)9-7-3-5(6)8-9/h3-4H,1-2H3
• InChI Key： IQOOJPOQZYJYHK-UHFFFAOYSA-N
• SMILES： N1=CC(Br)=NN1C(C)C

Computed Properties

• Exact Mass: 188.99016g/mol
• Monoisotopic Mass: 188.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides